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Compound of Interest

Compound Name:
(Tyr36)-pTH-Related Protein (1-

36) (human, mouse, rat)

Cat. No.: B15605235 Get Quote

Essential Guide to the Safe Disposal of (Tyr36)-pTH-
Related Protein (1-36)
For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive operational and logistical framework for the proper

disposal of (Tyr36)-pTH-Related Protein (1-36) (human, mouse, rat), a synthetic peptide

used in research. Adherence to these procedures is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. Due to the limited specific toxicological

data available for many synthetic peptides, this substance should be handled as potentially

hazardous material.

Immediate Safety Protocols & Handling
Before initiating any disposal procedures, it is imperative to handle the peptide with appropriate

care to minimize exposure risks.

Personal Protective Equipment (PPE): All personnel handling (Tyr36)-pTH-Related Protein (1-

36) in either lyophilized powder or solution form must wear the following PPE:
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PPE Category Item Specification and Use

Eye and Face Protection Safety Goggles

Required for protection against

splashes of solutions or

airborne particles of the

lyophilized powder.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are standard for

preventing skin contact.

Consider double-gloving for

enhanced protection when

handling concentrated

solutions.

Body Protection Laboratory Coat

A standard lab coat is

mandatory to protect clothing

and skin from potential

contamination.

Respiratory Protection Respirator/Dust Mask

Recommended when handling

the lyophilized powder to

prevent inhalation. All handling

of the powder should ideally

occur in a chemical fume hood.

[1]

Engineering Controls: A well-ventilated area is crucial when working with this peptide. For

procedures involving the lyophilized powder, such as weighing or reconstitution, a chemical

fume hood should be utilized to prevent inhalation of airborne particles.[1]

Quantitative Data Summary
The following table summarizes key quantitative information for (Tyr36)-pTH-Related Protein

(1-36). This data is essential for safe handling, storage, and preparation for disposal.
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Property Value Notes

Molecular Weight 4309.85 g/mol

Storage Temperature

Lyophilized: -20°C to -80°C

Solution: -20°C (1 month) or

-80°C (6 months)[2]

Proper storage is critical to

maintain peptide integrity.

Lyophilized peptides are stable

for longer periods when stored

at lower temperatures.[2]

Solutions should be aliquoted

to avoid repeated freeze-thaw

cycles.

Solubility
DMSO: 100 mg/mL (23.20

mM)[2]

Ultrasonic assistance may be

required for dissolution in

DMSO. Note that DMSO is

hygroscopic and using a fresh,

unopened container is

recommended for optimal

solubility.[2] For other solvents,

it is advised to test solubility

with a small amount of the

peptide first.

Appearance
White to off-white lyophilized

powder

Experimental Protocols: Disposal Procedures
The proper disposal of (Tyr36)-pTH-Related Protein (1-36) and associated waste must be

conducted in a systematic manner, treating all contaminated materials as hazardous chemical

waste.

Step 1: Waste Segregation
Proper segregation at the source of generation is the foundational step in safe disposal.

Solid Waste:
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Unused or expired lyophilized (Tyr36)-pTH-Related Protein (1-36).

Contaminated consumables, including weighing paper, pipette tips, and microfuge tubes.

Used PPE such as gloves and disposable lab coats.

Liquid Waste:

Residual peptide solutions.

Solvents used for reconstitution (e.g., DMSO).

Aqueous buffers and media from experimental procedures that have come into contact

with the peptide.

Step 2: Containerization
All waste must be collected in appropriate, clearly labeled containers.

Select a Container: Use a non-reactive, sealable container, such as a high-density

polyethylene (HDPE) bottle or a designated hazardous waste container provided by your

institution's Environmental Health & Safety (EH&S) department.

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "(Tyr36)-pTH-Related Protein (1-36)". Include the date of initial waste

accumulation and the primary hazards (e.g., "Toxic," "Chemical Waste").

Collection:

For solid waste, carefully place all contaminated items into the designated container to

avoid generating dust.

For liquid waste, pour solutions directly and carefully into the liquid waste container.

Step 3: On-Site Accumulation and Storage
Waste containers should be stored in a designated satellite accumulation area within the

laboratory.
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Location: The storage area should be secure, away from general laboratory traffic, and

clearly marked as a hazardous waste accumulation point.

Containment: Store waste containers in secondary containment to prevent spills.

Segregation: Ensure that incompatible waste types are not stored together.

Step 4: Final Disposal
The final disposal of (Tyr36)-pTH-Related Protein (1-36) waste must be handled by qualified

personnel.

Contact EH&S: Once the waste container is full or has reached the maximum allowed

accumulation time as per your institution's policy, contact your Environmental Health &

Safety (EH&S) department.

Scheduled Pickup: Arrange for a scheduled pickup of the hazardous waste. Do not attempt

to dispose of this material through standard laboratory trash or down the drain.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.

Mandatory Visualizations
Disposal Workflow for (Tyr36)-pTH-Related Protein (1-36)
The following diagram illustrates the procedural flow for the safe disposal of (Tyr36)-pTH-

Related Protein (1-36) waste.
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Caption: Workflow for the proper disposal of (Tyr36)-pTH-Related Protein (1-36) waste.
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Logical Relationship for PPE Selection
This diagram outlines the decision-making process for selecting the appropriate level of

Personal Protective Equipment.
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Caption: Decision diagram for selecting appropriate PPE based on the physical form of the

peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(Tyr36)-pTH-Related Protein (1-36) (human, mouse,
rat) proper disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605235#tyr36-pth-related-protein-1-36-human-
mouse-rat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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